Cas no 35114-04-6 (Benzenamine, 3,5-dichloro-N,N-dimethyl-)

• Product Name: Benzenamine, 3,5-dichloro-N,N-dimethyl-
• CAS No: 35114-04-6
• MF: C₈H₉Cl₂N
• MW: 190.069760084152
• CID: 1476323
• PubChem ID: 643223
• Update Time: 2025-10-29

Benzenamine, 3,5-dichloro-N,N-dimethyl- Chemical and Physical Properties

Names and Identifiers

• Benzenamine, 3,5-dichloro-N,N-dimethyl-
• 3,5-Dichloro-N,N-dimethylaniline
• AKOS022844927
• 3,5-Dichloro-N,N-dimethylbenzenamine
• HMS564O13
• YJCNUSPWDQIVAI-UHFFFAOYSA-N
• G81271
• SR-01000638634-1
• InChI=1/C8H9Cl2N/c1-11(2)8-4-6(9)3-7(10)5-8/h3-5H,1-2H
• 35114-04-6
• Maybridge1_008241
• DTXSID60349129
• CCG-49157
• SCHEMBL1042705

• MDL： MFCD00155297
• Inchi： 1S/C8H9Cl2N/c1-11(2)8-4-6(9)3-7(10)5-8/h3-5H,1-2H3
• InChI Key： YJCNUSPWDQIVAI-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=C(C=1)N(C)C)Cl

Computed Properties

• Exact Mass: 189.01137
• Monoisotopic Mass: 189.0112047g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 117
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 3.2Ų

Experimental Properties

• PSA: 3.24

Additional information on Benzenamine, 3,5-dichloro-N,N-dimethyl-

3,5-Dichloro-N,N-Dimethylbenzenamine (CAS No. 35114-04-6): A Comprehensive Overview

3,5-Dichloro-N,N-Dimethylbenzenamine, also known by its CAS registry number 35114-04-6, is a versatile organic compound with significant applications in various fields of chemistry and materials science. This compound, characterized by its unique structure featuring a benzene ring substituted with two chlorine atoms at the 3 and 5 positions and an N,N-dimethylamino group at the para position, has garnered attention due to its potential in drug development, agrochemicals, and advanced materials. Recent studies have highlighted its role in enhancing the efficiency of certain chemical processes and its compatibility with eco-friendly synthesis methods.

The molecular structure of 3,5-Dichloro-N,N-Dimethylbenzenamine plays a pivotal role in its reactivity and functionality. The presence of electron-withdrawing chlorine atoms at the meta positions increases the electrophilicity of the aromatic ring, making it a favorable substrate for various electrophilic substitutions. Moreover, the N,N-dimethylamino group imparts basicity and enhances solubility in polar solvents. These properties have been leveraged in recent research to develop novel catalysts for organic transformations, particularly in the synthesis of bioactive molecules.

Recent advancements in green chemistry have led to innovative methods for synthesizing 3,5-Dichloro-N,N-Dimethylbenzenamine. Traditionally, this compound was prepared via multi-step processes involving chlorination and alkylation reactions. However, modern approaches now utilize microwave-assisted synthesis and continuous flow reactors to achieve higher yields with reduced environmental impact. These methods not only improve efficiency but also align with the growing demand for sustainable chemical manufacturing practices.

In terms of applications, 3,5-Dichloro-N,N-Dimethylbenzenamine has shown promise as an intermediate in pharmaceutical chemistry. Its ability to act as a building block for complex heterocyclic compounds has been exploited in the development of new drug candidates targeting various diseases. For instance, recent studies have demonstrated its utility in synthesizing bioisosteres that exhibit enhanced pharmacokinetic profiles compared to conventional drugs.

Beyond pharmaceuticals, this compound has found applications in agrochemicals and material science. In agrochemistry, it serves as a precursor for herbicides and fungicides due to its ability to inhibit key enzymatic pathways in pests and pathogens. In material science, researchers have explored its potential as a dopant in conductive polymers, where it enhances electrical conductivity without compromising mechanical properties.

The environmental impact of 3,5-Dichloro-N,N-Dimethylbenzenamine has also been a topic of interest in recent studies. While it is not classified as a hazardous chemical under current regulations, its degradation pathways and bioaccumulation potential are under investigation to ensure safe handling and disposal practices. Preliminary findings suggest that this compound undergoes rapid biodegradation under aerobic conditions, minimizing its ecological footprint.

In conclusion, 3,5-Dichloro-N,N-Dimethylbenzenamine (CAS No. 35114-04-6) stands out as a multifaceted compound with diverse applications across various industries. Its unique chemical properties and compatibility with modern synthetic techniques make it an invaluable tool for researchers and industry professionals alike. As ongoing research continues to uncover new potentials for this compound, it is poised to play an even more significant role in shaping future innovations in chemistry and materials science.